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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2S)-2-
(Methylamino)propan-1-OL (CAS: 40916-73-2), also known as (S)-N-methylalaninol. This

chiral amino alcohol is a valuable building block in pharmaceutical synthesis, demanding

careful handling due to its potential hazards. This document summarizes key safety data,

outlines proper handling and emergency procedures, and provides an overview of a common

synthetic pathway.

Chemical and Physical Properties
(2S)-2-(Methylamino)propan-1-OL is the (S)-enantiomer of 2-(methylamino)propan-1-ol. It is

structurally derived from the natural amino acid L-alanine.
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Property Value Source

Molecular Formula C₄H₁₁NO --INVALID-LINK--

Molecular Weight 89.14 g/mol --INVALID-LINK--

CAS Number 40916-73-2 --INVALID-LINK--

Boiling Point 73 °C at 11 Torr --INVALID-LINK--

Density 0.880 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

Appearance Liquid --INVALID-LINK--

Storage Temperature 2-8°C, protect from light --INVALID-LINK--

Hazard Identification and GHS Classification
(2S)-2-(Methylamino)propan-1-OL is classified as a hazardous chemical. The GHS

classification is based on data for 2-(methylamino)propan-1-ol and related compounds.

Hazard Class Category GHS Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Signal Word: Danger

Hazard Pictograms:

Safety and Handling
Personal Protective Equipment (PPE)
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Proper PPE is essential when handling (2S)-2-(Methylamino)propan-1-OL to prevent skin and

eye contact, and inhalation.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Handle

in a well-ventilated area. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 2-8°C, protected from light.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustible liquid. In a fire, it may emit toxic fumes of carbon oxides and

nitrogen oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
Specific quantitative toxicological data, such as LD50 values for (2S)-2-(Methylamino)propan-
1-OL, is not readily available in public databases. The information below is for a structurally

related compound and should be used for guidance with caution.
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Test Species Route Value Compound

LD50 Mouse Intravenous 100 mg/kg

2-

(methylamino)-1-

phenylpropan-1-

ol[1]

The GHS classification of "Harmful if swallowed" (Acute Toxicity, Oral, Category 4) for 2-

(methylamino)propan-1-ol suggests a potential for significant toxicity upon ingestion.[2]

Experimental Protocols
Enantioselective Synthesis of (2S)-2-
(Methylamino)propan-1-OL from L-Alanine
A common method for the synthesis of (S)-N-methylalaninol involves the reduction of the

corresponding N-methylated amino acid, N-methyl-L-alanine. The following is a generalized

protocol based on established chemical transformations.

Step 1: N-methylation of L-Alanine

Dissolve L-alanine in an appropriate aqueous solvent.

Add a suitable methylating agent, such as dimethyl sulfate or formaldehyde followed by

reduction (e.g., with formic acid in the Eschweiler-Clarke reaction).

Carefully control the reaction conditions (temperature, pH) to favor mono-methylation and

prevent over-methylation.

Isolate the N-methyl-L-alanine product, which may require purification by crystallization or

chromatography.

Step 2: Reduction of N-methyl-L-alanine

Suspend N-methyl-L-alanine in a suitable aprotic solvent, such as tetrahydrofuran (THF).
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Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH₄), at a reduced

temperature (e.g., 0°C).

After the addition is complete, allow the reaction to warm to room temperature and stir until

the reaction is complete (monitored by TLC or other appropriate analytical techniques).

Carefully quench the reaction by the sequential addition of water, aqueous sodium

hydroxide, and then more water.

Filter the resulting solids and wash with the reaction solvent.

Concentrate the filtrate under reduced pressure to obtain the crude (2S)-2-
(Methylamino)propan-1-ol.

Purify the product by distillation or column chromatography.
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Step 1: N-methylation

Step 2: Reduction

L-Alanine
N-methyl-L-alanineReaction

Methylating Agent
(e.g., Dimethyl Sulfate)

Reactant

(2S)-2-(Methylamino)propan-1-OL

Reduction

Reducing Agent
(e.g., LiAlH4)

Reactant
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Start

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Handle Chemical Carefully
(Avoid Contact and Inhalation)

Store Properly
(Cool, Dry, Tightly Sealed)

Dispose of Waste Correctly
(Follow Institutional Guidelines)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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